Cas no 63991-58-2 (Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1))

Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1) structure
63991-58-2 structure
Product Name:Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1)
CAS No:63991-58-2
MF:C17H22ClNO
MW:291.815683841705
CID:504970
PubChem ID:46286
Update Time:2025-04-19

Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1)
    • benzyl-ethyl-(2-phenoxyethyl)azanium,chloride
    • BENZYLAMINE, N-ETHYL-N-PHENOXYETHYL-, HYDROCHLORIDE
    • 63991-58-2
    • N-Ethyl-N-(2-phenoxyethyl)benzylamine hydrochloride
    • Inchi: 1S/C17H21NO.ClH/c1-2-18(15-16-9-5-3-6-10-16)13-14-19-17-11-7-4-8-12-17;/h3-12H,2,13-15H2,1H3;1H
    • InChI Key: OVJVJGCIIHYJMS-UHFFFAOYSA-N
    • SMILES: [Cl-].O(C1C=CC=CC=1)CC[NH+](CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.9669
  • Monoisotopic Mass: 291.138992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.7

Experimental Properties

  • Boiling Point: 359.1°C at 760 mmHg
  • Flash Point: 106°C
  • PSA: 15.13
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